N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide

• IUPAC Name: N-[(E)-1-(4-bromophenyl)-3-(4-nitroanilino)-3-oxoprop-1-en-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C23H18BrN3O5/c1-32-21-5-3-2-4-19(21)22(28)26-20(14-15-6-8-16(24)9-7-15)23(29)25-17-10-12-18(13-11-17)27(30)31/h2-14H,1H3,(H,25,29)(H,26,28)/b20-14+
• InChI Key: OSHVGUPFODALAN-XSFVSMFZSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC(=CC2=CC=C(C=C2)Br)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC=C1C(=O)N/C(=C/C2=CC=C(C=C2)Br)/C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C23H18BrN3O5
• Molecular Weight: 496.3 g/mol

Description

N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide, also known as BNIPVB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide is not fully understood, but it is believed to involve the modulation of ion channels, particularly voltage-gated sodium channels. N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide has been shown to inhibit the activity of these channels, leading to a decrease in the influx of sodium ions and a subsequent decrease in neuronal excitability.
Biochemical and Physiological Effects
N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the modulation of ion channel activity. In addition, N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide is its relatively simple synthesis method, which makes it easy to produce in large quantities for lab experiments. In addition, N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide has been shown to have a high degree of selectivity for certain ion channels, making it a useful tool for studying the function of these channels. However, one limitation of N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many future directions for research involving N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide, including the development of new drugs based on its structure, the study of its effects on other ion channels and receptors, and the investigation of its potential applications in other fields, such as materials science. In addition, further studies are needed to fully understand the mechanism of action of N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide and its potential side effects.

Synthesis Methods

N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide can be synthesized through a multi-step process involving the reaction of 4-bromobenzaldehyde with 4-nitroaniline to form 4-bromo-4'-nitrobiphenyl-2-carbaldehyde. This intermediate is then reacted with 2-methoxybenzoyl chloride to form the final product, N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide.

Scientific Research Applications

N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide has been studied extensively for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In neuroscience, N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide has been shown to modulate the activity of ion channels, making it a potential candidate for the development of new drugs for neurological disorders. In drug discovery, N-(2-(4-bromophenyl)-1-{[(4-nitrophenyl)amino]carbonyl}vinyl)-2-methoxybenzamide has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.